Cas no 2034501-98-7 (3-fluoro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide)

• Product Name: 3-fluoro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide
• CAS No: 2034501-98-7
• MF: C₁₇H₁₄FNO₂S₂
• MW: 347.426965236664
• CID: 5965032
• PubChem ID: 119099243
• Update Time: 2025-10-23

3-fluoro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide
• 3-fluoro-N-(2-hydroxy-2,2-dithiophen-2-ylethyl)benzamide
• 3-fluoro-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]benzamide
• 3-fluoro-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)benzamide
• AKOS026687040
• 2034501-98-7
• F6181-0040

• Inchi： 1S/C17H14FNO2S2/c18-13-5-1-4-12(10-13)16(20)19-11-17(21,14-6-2-8-22-14)15-7-3-9-23-15/h1-10,21H,11H2,(H,19,20)
• InChI Key： HJWYTFZHMFIXQS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=CS1)(CNC(C1C=CC=C(C=1)F)=O)O

Computed Properties

• Exact Mass: 347.04499920g/mol
• Monoisotopic Mass: 347.04499920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 106Ų

Additional information on 3-fluoro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide

Comprehensive Overview of 3-fluoro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide (CAS No. 2034501-98-7)

In the realm of organic chemistry and pharmaceutical research, 3-fluoro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide (CAS No. 2034501-98-7) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a benzamide core with thiophene and hydroxy functional groups, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, material science, and agrochemical development. The presence of a fluoro substituent further enhances its reactivity and binding affinity, which is a hot topic in modern medicinal chemistry.

The compound's IUPAC name, 3-fluoro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide, highlights its complex yet systematic structure. The thiophene rings contribute to its aromatic properties, while the hydroxy group offers opportunities for further derivatization. Such characteristics align with current trends in fragment-based drug design and small molecule therapeutics, areas that dominate academic and industrial research. Notably, the CAS No. 2034501-98-7 serves as a critical identifier for researchers sourcing this compound for experimental studies.

Recent advancements in computational chemistry and AI-driven drug discovery have spurred interest in molecules like 3-fluoro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide. Tools such as molecular docking and QSAR modeling are frequently employed to predict its interactions with biological targets. This aligns with the growing demand for precision medicine and targeted therapies, which are among the most searched topics in scientific databases. The compound's potential as a kinase inhibitor or GPCR modulator is also under investigation, reflecting the broader shift toward personalized healthcare solutions.

From a synthetic perspective, the preparation of 3-fluoro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide involves multi-step organic reactions, including amide coupling and halogenation. These methods are widely discussed in green chemistry forums, as researchers seek sustainable alternatives to traditional synthetic routes. The compound's solubility and stability profiles are also key considerations, particularly for formulation scientists working on drug delivery systems. Such details are often queried in patent literature and material safety data sheets (MSDS), underscoring its practical relevance.

In conclusion, 3-fluoro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide (CAS No. 2034501-98-7) represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in fields like biopharmaceuticals and advanced materials. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.